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Compound Name:
Adenosine 5'-(alpha,beta-

methylene)diphosphate

Cat. No.: B12291923

Get Quote

Mechanism of Action, Kinetic Profiling, and Experimental Application[1][2][3]

Executive Summary
Adenosine 5'-(α,β-methylene)diphosphate (commonly abbreviated as AOPCP or AMP-CP) is

the gold-standard reference inhibitor for ecto-5'-nucleotidase (CD73).[2][3] By replacing the

bridging oxygen between the α- and β-phosphates with a methylene group, AOPCP resists

enzymatic hydrolysis while retaining high affinity for the CD73 active site.

This guide details the specific mechanism of AOPCP, its critical off-target effects on P2X

receptors, and validated protocols for its use in immuno-oncology and purinergic signaling

research.

Molecular Architecture & Stability
The defining structural feature of AOPCP is the methylene bridge (-CH₂-) connecting the alpha

and beta phosphates.[3] In natural nucleotides (ADP), this position is occupied by an oxygen

atom (phosphoanhydride bond), which is highly susceptible to cleavage by nucleotidases.[2]
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Chemical Stability: The P-C-P bond is chemically stable and resistant to hydrolysis by CD39

(NTPDase) and CD73.[3]

Structural Mimicry: AOPCP mimics the transition state of ADP. Although CD73 primarily

hydrolyzes AMP, ADP is a potent natural competitive inhibitor (feedback inhibition).[2]

AOPCP locks this inhibitory conformation in place, preventing the enzyme from processing

AMP into adenosine.

Key Physicochemical Properties:

Property Value

CAS Number 3768-14-7

Molecular Formula C₁₁H₁₇N₅O₉P₂

Molecular Weight 425.23 g/mol

Solubility
Water (50 mg/mL); Aqueous buffers (pH > 7.[2]

[3]0)

| Purity Requirement | ≥98% (HPLC) recommended for kinetic assays |

Mechanism of Action (The Core)
Primary Mechanism: Competitive Inhibition of CD73
CD73 is a GPI-anchored ecto-enzyme that catalyzes the final step of extracellular adenosine

production: the dephosphorylation of AMP to Adenosine.

Mode of Inhibition: AOPCP acts as a competitive inhibitor.[2][3][4] It binds to the catalytic site

of CD73, competing directly with the substrate (AMP).

Kinetic Signature:

(Michaelis Constant): Increases significantly in the presence of AOPCP (affinity for AMP
appears lower).[2][3]

(Maximum Velocity): Remains unchanged (high concentrations of AMP can outcompete
AOPCP).[2][3]
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Potency:

Rat CD73:

≈ 7–10 nM[2][3]

Human CD73 (Soluble):

≈ 88 nM (Note: Potency can vary based on assay conditions; derivatives like PSB-12379
are more potent).[2][3]

Secondary Pharmacology: The P2X1 Agonist Trap
CRITICAL WARNING: While widely cited as a CD73 inhibitor, AOPCP is not pharmacologically

inert at other purinergic receptors.

P2X1 Receptor Agonism: AOPCP is a potent agonist of the P2X1 ion channel (

nM).[2][3] It activates the channel and subsequently induces rapid desensitization.[3][5]

Implication: In complex tissue assays (e.g., vascular smooth muscle or platelet aggregation),

effects attributed to "CD73 inhibition" may actually be due to P2X1 activation.[2]

Mitigation: Use P2X1 antagonists (e.g., NF449) or desensitize the receptor if P2X1

interference is suspected.[2]

Visualization: Pathway & Mechanism
Figure 1: The Purinergic Signaling Cascade & AOPCP Intervention
This diagram illustrates the sequential hydrolysis of ATP to Adenosine and identifies exactly

where AOPCP exerts its blockade.
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Caption: AOPCP competitively blocks CD73, preventing the conversion of AMP to Adenosine.

Note the off-target agonism of P2X1 receptors.

Experimental Framework: Validated Protocols
Protocol A: CD73 Inhibition Assay (Malachite Green)
This assay measures the release of inorganic phosphate (

) from AMP.[2][3][6]

Reagents:

Buffer: 50 mM Tris-HCl, 2 mM

, pH 7.4.

Substrate: AMP (Adenosine Monophosphate), 500 µM final conc.[2]

Enzyme: Recombinant Human CD73 (0.2 ng/µL) or cell lysate.[2][3]
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Inhibitor: AOPCP (Serial dilution: 0.1 nM to 10 µM).[2][3]

Detection: Malachite Green Phosphate Detection Kit.

Workflow:

Preparation: Dilute AOPCP in assay buffer (avoid phosphate-containing buffers like PBS).

Pre-incubation: Incubate CD73 enzyme with AOPCP for 15 minutes at 37°C. This ensures

equilibrium binding.[2][3]

Reaction Start: Add AMP substrate to initiate the reaction.[2][3][7]

Incubation: Incubate for 20 minutes at 37°C. (Ensure reaction remains linear; <10%

substrate conversion).

Termination: Add Malachite Green reagent to stop the reaction and develop color.

Read: Measure absorbance at 620 nm after 20 minutes.

Analysis: Plot % Inhibition vs. Log[AOPCP]. Fit to a sigmoidal dose-response curve to

determine

.[2][3]

Protocol B: Controlling for P2X1 Artifacts in Cell Assays
When using AOPCP in complex cellular systems (e.g., T-cell assays or vascular studies):

Desensitization Step: Pre-treat cells with a low dose of AOPCP (100 nM) for 5-10 minutes,

then wash.[2][3] This may desensitize P2X1 while retaining CD73 inhibition (though washing

removes the reversible inhibitor, so this is tricky).[2]

Antagonist Co-treatment: Better approach: Co-incubate with NF449 (selective P2X1

antagonist) to isolate the CD73-specific effect.[2][3]

Quantitative Data Summary
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Target Interaction Type Potency Parameter Value (Human)

CD73 (Soluble) Competitive Inhibitor 88.4 nM

CD73 (Membrane) Competitive Inhibitor ~100 - 300 nM

P2X1 Receptor Agonist 99 nM

P2Y Receptors Inactive/Weak - > 10 µM

NTPDase (CD39) Resistant Substrate - Stable
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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